KRX-0601
KRX-0601
KRX-0601, also known as UCN-01, is a synthetic derivative of staurosporine with antineoplastic activity. 7-hydroxystaurosporine inhibits many phosphokinases, including the serine/threonine kinase AKT, calcium-dependent protein kinase C, and cyclin-dependent kinases. This agent arrests tumor cells in the G1/S of the cell cycle and prevents nucleotide excision repair by inhibiting the G2 checkpoint kinase chk1, resulting in apoptosis. Check for active clinical trials or closed clinical trials using this agent. (NCI Thesaurus).
Brand Name:
Vulcanchem
CAS No.:
112953-11-4
Catalog No.:
VC1096777
InChI:
InChI=1S/C28H27N4O4/c1-28-7-4-8-31-19-9-14(33)10-21(34)24(19)23-18-13-30-12-17(18)22-16-6-5-15(36-28)11-20(16)32(29-2,27(28)35-3)26(22)25(23)31/h4-7,9,12-15,27,29,33H,8,10-11H2,1-3H3/b7-4-/t14-,15-,27+,28-/m0/s1
SMILES:
O=C(C[C@@H](O)C=C12)C1=C3C4=CN=CC4=C5C6=C3N2C/C=C\[C@@](O7)(C)[C@@H](OC)[N@@]6(NC)C8=C5C=C[C@@]7([H])C8
Molecular Formula:
C28H26N4O4
Molecular Weight:
482.53
KRX-0601
* For research use only. Not for human or veterinary use.
CAS No.: 112953-11-4
Inhibitors
Catalog No.: VC1096777
Molecular Formula: C28H26N4O4
Molecular Weight: 482.53
Purity: >98%

CAS No. | 112953-11-4 |
---|---|
Product Name | KRX-0601 |
IUPAC Name | 9,13-Epoxy-1H,9H-diindolo[1,2,3-gh:3',2',1'-lm]pyrrolo[3,4-j][1,7]benzodiazonin-1-one, 2,3,10,11,12,13-hexahydro-3-hydroxy-10-methoxy-9-methyl-11-(methylamino)-, (3R,9S,10R,11R,13R)- |
Synonyms | UCN01, UCN-01, UCN 01, Staurosporine 7hydroxystaurosporine, KW2401, KW-2401, KW 2401 |
Molecular Formula | C28H26N4O4 |
Molecular Weight | 482.53 |
InChI | InChI=1S/C28H27N4O4/c1-28-7-4-8-31-19-9-14(33)10-21(34)24(19)23-18-13-30-12-17(18)22-16-6-5-15(36-28)11-20(16)32(29-2,27(28)35-3)26(22)25(23)31/h4-7,9,12-15,27,29,33H,8,10-11H2,1-3H3/b7-4-/t14-,15-,27+,28-/m0/s1 |
InChIKey | GUAIZLSIUMRUNL-IHQXTNFTSA-N |
SMILES | O=C(C[C@@H](O)C=C12)C1=C3C4=CN=CC4=C5C6=C3N2C/C=C\[C@@](O7)(C)[C@@H](OC)[N@@]6(NC)C8=C5C=C[C@@]7([H])C8 |
Appearance | Solid powder |
Purity | >98% |
Solubility | Soluble in DMSO, not in water |
Description | KRX-0601, also known as UCN-01, is a synthetic derivative of staurosporine with antineoplastic activity. 7-hydroxystaurosporine inhibits many phosphokinases, including the serine/threonine kinase AKT, calcium-dependent protein kinase C, and cyclin-dependent kinases. This agent arrests tumor cells in the G1/S of the cell cycle and prevents nucleotide excision repair by inhibiting the G2 checkpoint kinase chk1, resulting in apoptosis. Check for active clinical trials or closed clinical trials using this agent. (NCI Thesaurus). |

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18.0152 g/mol